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Compound of Interest

Compound Name: 4-Bromophthalic acid

Cat. No.: B181821 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Bromophthalic Acid Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Bromophthalic acid anhydride, a crucial intermediate in the synthesis of various organic

compounds, including dyes, pigments, and pharmaceuticals.[1] This document outlines its

fundamental characteristics, presents quantitative data in a structured format, and details the

experimental protocols for their determination.

Core Physical Properties
4-Bromophthalic acid anhydride is an organic compound with the chemical formula

C₈H₃BrO₃.[2][3] It typically presents as an off-white to white crystalline powder.[1][2][3][4]

Quantitative Physical Data
The following table summarizes the key physical properties of 4-Bromophthalic acid
anhydride.
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Property Value Source(s)

Molecular Formula C₈H₃BrO₃ [2][3][5]

Molecular Weight 227.01 g/mol [2][3][5][6]

Appearance
Off-white to white crystalline

powder
[1][2][3][7]

Melting Point
107 °C (with reported ranges

of 106-111 °C)
[2][3][8][9]

Boiling Point 361.8 °C at 760 mmHg [1][2]

Density 1.911 g/cm³ [2]

Solubility

Very soluble in Benzene;

soluble in other organic

solvents like acetone and

ethanol; sparingly soluble in

water.

[1][2][10]

Refractive Index 1.651 [2][3]

Flash Point 172.6 °C [2][3]

Experimental Protocols for Property Determination
Accurate determination of physical properties is essential for the identification, purity

assessment, and application of chemical compounds.[11][12] The following sections detail the

standard methodologies for measuring the key physical properties of 4-Bromophthalic acid
anhydride.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of a compound's purity.[11] Pure crystalline solids

typically exhibit a sharp melting point, while impurities tend to lower and broaden the melting

range.[11][12] The capillary method is a widely used technique for this determination.[13]

Methodology:
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Sample Preparation: A small amount of finely powdered, dry 4-Bromophthalic acid
anhydride is packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2

mm.[11][14]

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned

with the thermometer bulb.[14] This assembly is then placed in a heating bath (such as a

Thiele tube filled with oil) or a modern digital melting point apparatus.[11]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C

per minute, especially when approaching the expected melting point.[11][14]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a liquid is recorded as the end of the melting range.[11][14]

Sample Preparation Apparatus Setup Measurement

Dry, powdered sample Pack into capillary tube Attach tube to thermometer Place in heating apparatus Heat slowly (1-2°C/min) Observe for melting Record start and end temperatures
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination (Micro-Reflux Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[15] For small sample quantities, the micro-reflux method is

a suitable technique.[16][17]

Methodology:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in a test

tube.[16][17]
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Apparatus Setup: An inverted capillary tube (sealed at one end) is placed inside the test tube

containing the liquid. The test tube is then heated in a suitable apparatus, such as an oil bath

or a heating block.[16][18]

Heating and Observation: The sample is heated, causing air and eventually the substance's

vapor to escape from the capillary tube, seen as a stream of bubbles.[16] Heating is then

discontinued.

Data Recording: As the apparatus cools, the vapor pressure inside the capillary tube

decreases. The temperature at which the liquid is drawn back into the capillary tube is

recorded as the boiling point.[15][16] This occurs when the external pressure equals the

vapor pressure of the substance.[15]

Apparatus Setup Heating Phase Cooling & Measurement

Place liquid in test tube Insert inverted capillary tube Heat the sample Observe continuous stream of bubbles Stop heating Liquid enters capillary tube Record temperature
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Caption: Workflow for Boiling Point Determination.

Solubility Determination
Solubility is defined as the maximum amount of a solute that can dissolve in a given amount of

solvent at a specific temperature to form a saturated solution.[19]

Methodology:

Solvent Preparation: A known volume of the desired solvent (e.g., Benzene) is placed in a

flask and maintained at a constant temperature.[19][20]

Solute Addition: A pre-weighed amount of 4-Bromophthalic acid anhydride is added to the

solvent in small increments.[19]
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Equilibration: After each addition, the mixture is stirred or agitated until the solid is completely

dissolved. This process is continued until a small amount of undissolved solid remains,

indicating that the solution is saturated.[19][21]

Analysis: The undissolved solute is separated from the saturated solution by filtration. The

amount of dissolved solute is then determined by subtracting the mass of the undissolved

solid from the total mass of the solid added.[19] The solubility is then expressed as mass of

solute per volume or mass of solvent.

1. Measure known volume of solvent at constant temperature

2. Add pre-weighed solute in small increments

3. Stir until dissolved

4. Continue adding solute until saturation (excess solid remains)

5. Separate undissolved solid (e.g., filtration)

6. Weigh the undissolved solid

7. Calculate the mass of dissolved solute
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Caption: Workflow for Solubility Determination.

Safety and Handling
4-Bromophthalic acid anhydride is classified as an irritant and is corrosive.[4][5][6] It can

cause irritation to the eyes, skin, and respiratory system.[1][4][6] Therefore, appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn when handling this chemical.[6] Work should be conducted in a well-ventilated area or

a fume hood to avoid inhalation of dust.[6][22]

Conclusion
The physical properties of 4-Bromophthalic acid anhydride are well-defined, making it a

reliable compound for various applications in research and development. The experimental

protocols outlined in this guide provide a framework for the consistent and accurate

determination of these properties, ensuring data quality and reproducibility in scientific

investigations. Adherence to proper safety protocols is paramount when working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. 4-Bromophthalic anhydride｜lookchem [lookchem.com]

3. echemi.com [echemi.com]

4. chembk.com [chembk.com]

5. 4-Bromophthalic anhydride | C8H3BrO3 | CID 66590 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. datasheets.scbt.com [datasheets.scbt.com]

7. 4-Bromophthalic anhydride [myskinrecipes.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b181821?utm_src=pdf-body
https://www.chembk.com/en/chem/4-BROMO%20PHTHALIC%20ANHYDRUS
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromophthalic-anhydride
https://datasheets.scbt.com/sds/aghs/en/sc-261859.pdf
https://www.guidechem.com/cas/86-90-8.html
https://www.chembk.com/en/chem/4-BROMO%20PHTHALIC%20ANHYDRUS
https://datasheets.scbt.com/sds/aghs/en/sc-261859.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-261859.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-261859.pdf
https://www.chemicalbook.com/msds/4-bromo-phthalic-anhydrus.pdf
https://www.benchchem.com/product/b181821?utm_src=pdf-body
https://www.benchchem.com/product/b181821?utm_src=pdf-custom-synthesis
https://www.guidechem.com/cas/86-90-8.html
https://www.lookchem.com/ProductWholeProperty_LCPL313075.htm
https://www.echemi.com/products/pid_Rock24683-4-bromophthalicanhydride.html
https://www.chembk.com/en/chem/4-BROMO%20PHTHALIC%20ANHYDRUS
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromophthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromophthalic-anhydride
https://datasheets.scbt.com/sds/aghs/en/sc-261859.pdf
https://www.myskinrecipes.com/shop/en/phthalic-acid-derivatives/144469-4-bromophthalic-anhydride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. 4-Bromophthalic Anhydride | 86-90-8 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

9. 86-90-8 CAS MSDS (4-BROMO PHTHALIC ANHYDRUS) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

10. 4-BROMO PHTHALIC ANHYDRUS | 86-90-8 [chemicalbook.com]

11. chem.ucalgary.ca [chem.ucalgary.ca]

12. SSERC | Melting point determination [sserc.org.uk]

13. westlab.com [westlab.com]

14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

15. Video: Boiling Points - Concept [jove.com]

16. uomus.edu.iq [uomus.edu.iq]

17. chem.ucalgary.ca [chem.ucalgary.ca]

18. byjus.com [byjus.com]

19. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]

20. education.com [education.com]

21. lup.lub.lu.se [lup.lub.lu.se]

22. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Physical properties of 4-Bromophthalic acid anhydride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181821#physical-properties-of-4-bromophthalic-acid-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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